1-(2,7-Diazaspiro[3.4]octan-2-yl)ethanone;dihydrochloride

• IUPAC Name: 1-(2,7-diazaspiro[3.4]octan-2-yl)ethanone;dihydrochloride
• InChI: InChI=1S/C8H14N2O.2ClH/c1-7(11)10-5-8(6-10)2-3-9-4-8;;/h9H,2-6H2,1H3;2*1H
• InChI Key: HMBOHNDQBXEYQK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC2(C1)CCNC2.Cl.Cl
• Molecular Formula: C8H16Cl2N2O
• Molecular Weight: 227.13 g/mol
• CAS RN: 2416233-67-3

Description

1-(2,7-Diazaspiro[3.4]octan-2-yl)ethanone;dihydrochloride, also known as DASO, is a chemical compound that has been used in scientific research for its unique properties. DASO is a spirocyclic compound that contains a nitrogen atom in its ring structure. It is a white crystalline powder that is soluble in water and ethanol. DASO has been studied for its potential use in various fields, including medicinal chemistry, neuroscience, and materials science.

Mechanism of Action

The exact mechanism of action of 1-(2,7-Diazaspiro[3.4]octan-2-yl)ethanone;dihydrochloride is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain. 1-(2,7-Diazaspiro[3.4]octan-2-yl)ethanone;dihydrochloride has been shown to increase the levels of acetylcholine, a neurotransmitter that is important for memory and cognitive function. It may also have antioxidant properties that protect neurons from damage.
Biochemical and Physiological Effects
1-(2,7-Diazaspiro[3.4]octan-2-yl)ethanone;dihydrochloride has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to improve cognitive function and memory in rats, and to protect neurons from oxidative stress. 1-(2,7-Diazaspiro[3.4]octan-2-yl)ethanone;dihydrochloride may also have anti-inflammatory properties that could be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(2,7-Diazaspiro[3.4]octan-2-yl)ethanone;dihydrochloride in lab experiments is its unique spirocyclic structure, which makes it a useful tool for studying the properties of spirocyclic compounds in general. 1-(2,7-Diazaspiro[3.4]octan-2-yl)ethanone;dihydrochloride is also relatively easy to synthesize and purify, which makes it a cost-effective choice for research labs. However, one limitation of using 1-(2,7-Diazaspiro[3.4]octan-2-yl)ethanone;dihydrochloride is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways or mechanisms.

Future Directions

There are a number of potential future directions for research on 1-(2,7-Diazaspiro[3.4]octan-2-yl)ethanone;dihydrochloride. One area of interest is the development of 1-(2,7-Diazaspiro[3.4]octan-2-yl)ethanone;dihydrochloride-based drugs for the treatment of neurological disorders. Another area of research is the use of 1-(2,7-Diazaspiro[3.4]octan-2-yl)ethanone;dihydrochloride as a tool for studying the properties of spirocyclic compounds in general. Additionally, further studies are needed to fully understand the mechanism of action of 1-(2,7-Diazaspiro[3.4]octan-2-yl)ethanone;dihydrochloride and its potential applications in other areas of research.

Synthesis Methods

The synthesis of 1-(2,7-Diazaspiro[3.4]octan-2-yl)ethanone;dihydrochloride involves the reaction of 1,2-diaminocyclohexane with ethyl chloroacetate, followed by a cyclization reaction with sodium ethoxide. The resulting product is then treated with hydrochloric acid to obtain 1-(2,7-Diazaspiro[3.4]octan-2-yl)ethanone;dihydrochloride dihydrochloride. The synthesis of 1-(2,7-Diazaspiro[3.4]octan-2-yl)ethanone;dihydrochloride is a multi-step process that requires careful control of reaction conditions to obtain high yields and purity.

Scientific Research Applications

1-(2,7-Diazaspiro[3.4]octan-2-yl)ethanone;dihydrochloride has been used in scientific research for a variety of applications. One of the most promising areas of research is its potential use as a drug candidate for the treatment of neurological disorders. 1-(2,7-Diazaspiro[3.4]octan-2-yl)ethanone;dihydrochloride has been shown to have neuroprotective properties and may be useful in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.